Cas no 31404-29-2 (1,3-Benzenediol,4,6-bis(1-piperidinylmethyl)-)
31404-29-2 structure
Product Name:1,3-Benzenediol,4,6-bis(1-piperidinylmethyl)-
CAS No:31404-29-2
MF:C18H28N2O2
MW:304.427124977112
CID:315991
PubChem ID:268800
Update Time:2025-04-19
1,3-Benzenediol,4,6-bis(1-piperidinylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenediol,4,6-bis(1-piperidinylmethyl)-
- 4,6-bis(piperidin-1-ylmethyl)benzene-1,3-diol
- AC1L6L1I
- AC1Q79GT
- AG-J-97713
- AR-1F8562
- CTK4G7075
- NSC109241
- NSC-109241
- DTXSID70296418
- 31404-29-2
-
- Inchi: 1S/C18H28N2O2/c21-17-12-18(22)16(14-20-9-5-2-6-10-20)11-15(17)13-19-7-3-1-4-8-19/h11-12,21-22H,1-10,13-14H2
- InChI Key: QMPPIHGUQGYOHK-UHFFFAOYSA-N
- SMILES: OC1C=C(C(=CC=1CN1CCCCC1)CN1CCCCC1)O
Computed Properties
- Exact Mass: 304.21524
- Monoisotopic Mass: 304.215
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 46.9Ų
Experimental Properties
- Density: 1.175
- Boiling Point: 449.8°C at 760 mmHg
- Flash Point: 219.5°C
- Refractive Index: 1.603
- PSA: 46.94
- LogP: 2.94540
1,3-Benzenediol,4,6-bis(1-piperidinylmethyl)- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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